![molecular formula C4H5F2N3O2 B2414269 Ethyl 2-azido-2,2-difluoroacetate CAS No. 153755-61-4](/img/structure/B2414269.png)
Ethyl 2-azido-2,2-difluoroacetate
Overview
Description
Ethyl 2-azido-2,2-difluoroacetate, also known as Ethyl difluoroazidoacetate, is a fluoroalkyl azide reagent . It is active in copper-catalyzed azide-alkyne cycloaddition (click reaction). This reagent allows the unique functionality to afford the transformation of amine substrates to their amide analog, followed by the subsequent click reaction to form amide-triazole functionalities .
Molecular Structure Analysis
The empirical formula of this compound is C4H5F2N3O2 . Its molecular weight is 165.10 . The SMILES string representation of the molecule is O=C(OCC)C(N=[N+]=[N-])(F)F .Chemical Reactions Analysis
This compound is a fluoroalkyl azide reagent that is active in copper-catalyzed azide-alkyne cycloaddition (click reaction). This reagent allows the unique functionality to afford the transformation of amine substrates to their amide analog, followed by the subsequent click reaction to form amide-triazole functionalities .Scientific Research Applications
Synthesis and Modification
Electrosynthesis : Ethyl 2,2-difluoro-2-trimethylsilylacetate, a derivative of Ethyl 2-azido-2,2-difluoroacetate, is synthesized via electrolysis and used in the transfer of the ethyl-2,2-difluoroacetate moiety to various electrophiles (Clavel et al., 2000).
Photocatalysis : Visible-light-driven direct 2,2-difluoroacetylation using this compound has been achieved, important in the synthesis of various difluoroacetyl compounds (Furukawa et al., 2020).
Radical Reactions : Ethyl/mthis compound is involved in radical additions to vinyl ethers, significant for synthesizing difluoro or monofluoroacetyl-substituted acetals (Kondratov et al., 2015).
Metal–Organic Frameworks (MOFs) : An azido-functionalized Zr(IV) MOF was synthesized using a ligand related to this compound, demonstrating its potential in creating MOFs with different functionalities (Yi et al., 2015).
Difluoromethylation : Ethyl 2-bromo-2,2-difluoroacetate is key in difluoromethylation reactions, important for incorporating fluorine into organic compounds (Yang et al., 2021).
Biofabrication and Biocompatibility
- Biofabrication : Carbohydrates derivatives containing this compound are used in medical applications for scaffold formation by click chemistry, demonstrating biocompatibility with human skin fibroblast cells (Nada et al., 2018).
Chemical Transformations
Photoredox Catalysis : this compound is employed in photoredox catalysis for the synthesis of difluoroalkylated aromatics, a crucial structure in pharmaceuticals and agrochemicals (Jung et al., 2014).
Synthesis of Heterocyclic Azides : this compound is used in the synthesis of new heterocyclic azides, leading to the creation of a new ring system in thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidin-5(4H)-ones (Pokhodylo et al., 2009).
Photorearrangement : Photolysis of a compound related to this compound results in regioselective formation of a unique rearrangement product, highlighting its potential in photorearrangement processes (Andersson et al., 2017).
Thermoresponsive Synthesis : A derivative of this compound is used in the synthesis of thermoresponsive poly(N-isopropylacrylamide), demonstrating its utility in adjusting thermoresponsivity (Narumi et al., 2008).
Difluoroalkylation–Bicyclization : Visible-light-induced difluoroalkylation–bicyclization of enynes with this compound produces difluoromethyl-containing benzo[a]fluoren-5-ones, important for pharmaceutical synthesis (Huang et al., 2020).
Environmental Impact
- Photooxidation of Fluoroacetates : Study on the Cl-initiated photooxidation of fluoroacetates, including derivatives of this compound, explores their environmental implications and the formation of fluorocarboxylic acids (Blanco et al., 2010).
Mechanism of Action
Target of Action
Ethyl 2-azido-2,2-difluoroacetate is a fluoroalkyl azide reagent . Its primary targets are amine substrates . These substrates play a crucial role in various biological processes, including neurotransmission and protein synthesis.
Mode of Action
This compound interacts with its targets through a process known as the copper-catalyzed azide-alkyne cycloaddition (click reaction) . This reaction allows the unique functionality to afford the transformation of amine substrates to their amide analog .
Result of Action
As a result of its action, this compound enables the transformation of amine substrates to their amide analog . This transformation results in the formation of amide-triazole functionalities . The molecular and cellular effects of this transformation would depend on the specific roles and functions of these amide-triazole functionalities in the cell.
Future Directions
A research paper titled “Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis” discusses the potential of fluoroalkyl azide reagents like Ethyl 2-azido-2,2-difluoroacetate . The paper suggests that these reagents are promising biocatalysts for applications in synthetic chemistry and bioremediation of fluorochemicals .
Biochemical Analysis
Biochemical Properties
Ethyl 2-azido-2,2-difluoroacetate plays a significant role in biochemical reactions. It is active in the click reaction, which allows the transformation of amine substrates to their amide analog . This process is followed by the subsequent click reaction to form amide-triazole functionalities
Molecular Mechanism
The molecular mechanism of this compound involves its role as a reagent in the click reaction . It enables the transformation of amine substrates into their amide analogs, followed by a subsequent click reaction to form amide-triazole functionalities This process may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
ethyl 2-azido-2,2-difluoroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F2N3O2/c1-2-11-3(10)4(5,6)8-9-7/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BISKRTIGSBFIQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(N=[N+]=[N-])(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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